Cas no 1361004-06-9 (7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1361004-06-9
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 4937557
• Update Time: 2025-11-01

7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C13H12O5/c1-3-17-8-4-5-9-7(2)11(12(14)15)13(16)18-10(9)6-8/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： DCPWVHBTXZGPFP-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=C(C)C2C=CC(=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 248.06847348 g/mol
• Monoisotopic Mass: 248.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8
• Molecular Weight: 248.23

Additional information on 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid

7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1361004-06-9): An Overview

7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1361004-06-9) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structure of 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid features a chromene core with specific functional groups that contribute to its unique chemical and biological characteristics.

The chemical structure of 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid is characterized by a seven-membered ring with an ethoxy group at the 7-position, a methyl group at the 4-position, and a carboxylic acid group at the 3-position. The presence of these functional groups imparts specific reactivity and solubility properties to the compound, making it suitable for various synthetic and biological applications.

Recent research has highlighted the potential of 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid has been found to possess potent antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. The antioxidant activity of this compound has been attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate antioxidant enzymes.

The anticancer potential of 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid has also been explored in several studies. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid may have therapeutic applications in cancer treatment, particularly in combination with other anticancer agents.

The synthesis of 7-Ethoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid involves several well-established chemical reactions, including condensation, esterification, and oxidation steps. The synthetic route is highly reproducible and can be scaled up for industrial production. This makes it an attractive option for pharmaceutical companies looking to develop new drugs based on this compound.

In terms of safety and toxicity, preliminary studies have shown that 7-Ethoxy-4-methyl-2-o xo - 2 H - chromene - 3 - carboxylic acid has a favorable safety profile with low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

The potential applications of 7-Ethoxy - 4 - methyl - 2 - oxo - 2 H - chromene - 3 - carboxylic acid extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in other industries such as cosmetics and materials science. For example, the antioxidant properties of this compound can be harnessed in skincare products to protect against environmental damage and promote skin health.

In conclusion, 7-Ethoxy - 4 - methyl - 2 - oxo - 2 H - chromene - 3 - carboxylic acid (CAS No. 1361004 - 06 - 9) is a promising compound with a wide range of potential applications in medicine, cosmetics, and materials science. Ongoing research continues to uncover new aspects of its biological activity and synthetic potential, making it an exciting area of study for scientists and researchers worldwide.